Cas no 1301714-08-8 (tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate)
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
- tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate
-
- MDL: MFCD18837789
- Inchi: 1S/C12H18BrN3O2/c1-8-10(13)9-7-15(5-6-16(9)14-8)11(17)18-12(2,3)4/h5-7H2,1-4H3
- InChI Key: BVATZBMUEYNPHQ-UHFFFAOYSA-N
- SMILES: C12=C(Br)C(C)=NN1CCN(C(OC(C)(C)C)=O)C2
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0974994-5g |
tert-butyl 3-bromo-2-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate |
1301714-08-8 | 95% | 5g |
$1900 | 2024-07-24 | |
| Enamine | EN300-12450328-0.05g |
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1301714-08-8 | 95% | 0.05g |
$229.0 | 2023-06-08 | |
| Enamine | EN300-12450328-0.1g |
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1301714-08-8 | 95% | 0.1g |
$342.0 | 2023-06-08 | |
| Enamine | EN300-12450328-0.25g |
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1301714-08-8 | 95% | 0.25g |
$487.0 | 2023-06-08 | |
| Enamine | EN300-12450328-0.5g |
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1301714-08-8 | 95% | 0.5g |
$768.0 | 2023-06-08 | |
| Enamine | EN300-12450328-1.0g |
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1301714-08-8 | 95% | 1g |
$986.0 | 2023-06-08 | |
| Enamine | EN300-12450328-2.5g |
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1301714-08-8 | 95% | 2.5g |
$1931.0 | 2023-06-08 | |
| Enamine | EN300-12450328-5.0g |
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1301714-08-8 | 95% | 5g |
$2858.0 | 2023-06-08 | |
| Enamine | EN300-12450328-10.0g |
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate |
1301714-08-8 | 95% | 10g |
$4236.0 | 2023-06-08 | |
| eNovation Chemicals LLC | Y0974994-5g |
tert-butyl 3-bromo-2-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate |
1301714-08-8 | 95% | 5g |
$2900 | 2025-02-27 |
tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate
Introduction to Tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carboxylate (CAS No. 1301714-08-8)
Tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carboxylate (CAS No. 1301714-08-8) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazolo[1,5-α]pyrazine class, a scaffold known for its versatile biological activities and potential therapeutic applications. The presence of both bromine and carboxylate functional groups makes it a valuable intermediate in the synthesis of more complex molecules.
Thetert-butyl group provides steric hindrance and stability to the molecule, which can be crucial in designing drugs that require specific metabolic pathways or interactions with biological targets. The 3-bromo substituent is particularly noteworthy as bromine atoms are frequently employed in medicinal chemistry due to their ability to participate in various chemical reactions, including cross-coupling reactions that are pivotal in drug development.
The2-methyl group adds another layer of complexity to the molecule's structure, influencing its electronic properties and potential interactions with biological systems. This compound's core structure, 4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine, is a fused bicyclic system that has been extensively studied for its pharmacological properties. Pyrazolo[1,5-α]pyrazines are known for their role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications.
In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds with enhanced biological activity. The5-carboxylate group in this compound not only contributes to its solubility but also serves as a handle for further functionalization through esterification or amidation reactions. These modifications can lead to the discovery of new drug candidates with improved pharmacokinetic profiles.
The synthesis of tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination step is particularly critical as it introduces the reactive site necessary for subsequent cross-coupling reactions. These reactions are often catalyzed by palladium-based complexes, which facilitate the formation of carbon-carbon bonds essential for constructing complex molecular architectures.
One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The pyrazolo[1,5-α]pyrazine scaffold has shown promise in inhibiting enzymes and receptors involved in cancer progression. For instance, studies have demonstrated that derivatives of this scaffold can interfere with kinases and other signaling molecules that are aberrantly activated in tumor cells. Thetert-butyl and3-bromo substituents may enhance binding affinity and selectivity by modulating electronic distributions and steric interactions at the active site.
The2-methyl group also plays a role in fine-tuning the pharmacological properties of the molecule. By influencing electron density and molecular shape, this substituent can affect how the compound interacts with biological targets. Such structural modifications are crucial for optimizing drug candidates for clinical use.
In addition to its pharmaceutical applications, tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carboxylate has potential uses in materials science and agrochemicals. Its unique structure and reactivity make it a valuable building block for synthesizing more complex molecules with specialized functions. For example, researchers have explored its use in creating novel polymers or ligands for metal complexes that could have applications in catalysis or sensing technologies.
The carboxylate group at position 5 provides an additional site for chemical modification. This functionality can be used to link the compound to other molecules through covalent bonds or to enhance its solubility by forming salts with appropriate counterions. Such modifications are often necessary when developing drug formulations or when studying the compound's behavior in biological systems.
The latest research on this compound has revealed new insights into its biological activity and synthetic potential. Studies have shown that derivatives of tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carboxylate exhibit potent activity against various disease-causing agents. For instance, some derivatives have demonstrated efficacy against resistant bacterial strains by inhibiting key enzymes involved in bacterial metabolism.
Thetert-butyl,3-bromo,2-methyl, and4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine moieties work synergistically to create a molecule with multiple points of interaction with biological targets. This multifunctionality is highly desirable in drug design as it can lead to compounds with enhanced potency and reduced side effects.
In conclusion,Tert-butyl 3-bromo-2-methyl-4H,,,7,9,6,8,8,(CAS No. 130171408-) is a versatile heterocyclic compound with significant potential in pharmaceutical research and beyond. Its unique structure and reactivity make it a valuable tool for synthesizing novel molecules with therapeutic applications. As research continues to uncover new uses for this compound,,, it is likely that it will play an increasingly important role in drug discovery and development.
1301714-08-8 (tert-butyl 3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)